Cas no 338954-49-7 (Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate)

Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate is a quinoline-based heterocyclic compound featuring a chloro substituent at the 4-position and methyl groups at the 5- and 7-positions. The ethyl carboxylate moiety at the 3-position enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its well-defined structure and reactivity make it valuable for constructing complex molecular frameworks. The chloro and methyl substitutions contribute to its stability and selectivity in cross-coupling reactions. This compound is commonly employed in medicinal chemistry research for developing bioactive molecules due to its modular functionalization potential. High purity grades ensure consistent performance in synthetic applications.
Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate structure
338954-49-7 structure
Product Name:Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate
CAS No:338954-49-7
MF:C14H14ClNO2
MW:263.719462871552
MDL:MFCD00173354
CID:92755
PubChem ID:1479090
Update Time:2025-06-08

Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate
    • 3-quinolinecarboxylic acid, 4-chloro-5,7-dimethyl-, ethyl ester
    • 338954-49-7
    • SB71979
    • 4-Chloro-5,7-dimethylquinoline-3-carboxylic acid ethyl ester
    • AKOS000201514
    • EN300-110482
    • Oprea1_145553
    • 5J-043
    • MFCD00173354
    • FT-0768035
    • CS-0197160
    • ETHYL4-CHLORO-5,7-DIMETHYLQUINOLINE-3-CARBOXYLATE
    • DTXSID50363157
    • MDL: MFCD00173354
    • Inchi: 1S/C14H14ClNO2/c1-4-18-14(17)10-7-16-11-6-8(2)5-9(3)12(11)13(10)15/h5-7H,4H2,1-3H3
    • InChI Key: VTIBBHSQWPMQAQ-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)OCC)=CN=C2C=C(C)C=C(C)C2=1

Computed Properties

  • Exact Mass: 263.07142
  • Monoisotopic Mass: 263.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 3.8
  • Topological Polar Surface Area: 39.2A^2

Experimental Properties

  • Color/Form: Light yellow powder
  • Density: 1.222
  • Boiling Point: 363.3°C at 760 mmHg
  • Flash Point: 173.5°C
  • Refractive Index: 1.593
  • PSA: 39.19
  • Solubility: Not determined

Ethyl 4-chloro-5,7-dimethylquinoline-3-carboxylate Pricemore >>

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